Cas no 25940-35-6 (Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 25940-35-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD01975194
• CID: 52817
• PubChem ID: 1910189
• Update Time: 2025-05-19

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid(SALTDATA: FREE)
• Pyrazolo<1,5-a>pyrimidin-3-carbonsaeure
• BAS 01516081
• HNYVPKNVKSTVJO-UHFFFAOYSA-N
• 8-hydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• PubChem20936
• 3-Carboxypyrazolo[1,5-a]pyrimidine
• SBB006995
• STK347890
• RP09011
• PB34011
• KS-0
• Z283862198
• SY027529
• AKOS000301393
• 25940-35-6
• AM20090320
• SCHEMBL309036
• F2192-0011
• TS-00112
• W-206994
• FT-0677055
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid,98%
• A818097
• BB 0219889
• CS-W013252
• DS-2609
• MFCD01975194
• DTXSID70365572
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 95%
• EN300-29520
• BBL038204
• DB-352655
• ALBB-005394

• MDL： MFCD01975194
• Inchi： 1S/C7H5N3O2/c11-7(12)5-4-9-10-3-1-2-8-6(5)10/h1-4H,(H,11,12)
• InChI Key： HNYVPKNVKSTVJO-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C=CC=NC2=1)=O

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 67.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.585
• Melting Point: 275-280 °C
• Refractive Index: 1.739
• Water Partition Coefficient: Soluble in water
• PSA: 67.49000
• LogP: 0.42750
• Solubility: Not determined

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Additional information on Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 25940-35-6): A Comprehensive Overview

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, a compound with the chemical identifier CAS No. 25940-35-6, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolopyrimidine class of scaffolds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid make it a valuable scaffold for designing novel drugs targeting various diseases.

The pyrazolopyrimidine core is a fused bicyclic system consisting of a pyrazole ring and a pyrimidine ring. This structural motif is highly versatile and has been extensively explored in medicinal chemistry due to its ability to interact with multiple biological targets. The presence of a carboxylic acid group at the 3-position of the pyrazolopyrimidine ring enhances its reactivity and allows for further functionalization, making it an attractive building block for drug discovery.

In recent years, significant advancements have been made in understanding the pharmacological properties of pyrazolopyrimidine derivatives. Studies have shown that compounds within this class exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial effects. Among these derivatives, Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has shown particular promise in preclinical studies.

One of the most compelling aspects of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is its potential as an inhibitor of kinases, which are enzymes involved in numerous cellular processes, including cell growth and division. Kinase inhibitors have become a major focus in drug development due to their effectiveness in treating cancers and other diseases. Several research groups have reported the synthesis of novel kinase inhibitors based on the pyrazolopyrimidine scaffold, with Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid serving as a key intermediate in many of these studies.

The synthesis of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid can be achieved through various chemical pathways. One common method involves the condensation of hydrazine with β-dicarbonyl compounds followed by cyclization reactions. These synthetic routes are well-documented and have been optimized to produce high yields of the desired compound. The ability to efficiently synthesize this compound in pure form is crucial for its application in pharmaceutical research.

In addition to its role as a scaffold for kinase inhibitors, Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has also been investigated for its potential in treating infectious diseases. Recent studies have demonstrated that certain derivatives of this compound exhibit potent antiviral activity against RNA viruses. This finding is particularly significant given the ongoing global efforts to develop treatments for emerging viral infections.

The pharmacokinetic properties of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that this compound has favorable pharmacokinetic profiles, making it a promising candidate for further development.

The future directions for research on Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid are numerous and exciting. One area of focus is the exploration of new derivatives with enhanced biological activity and improved pharmacokinetic properties. By modifying various functional groups within the pyrazolopyrimidine core, researchers aim to develop more effective drugs with fewer side effects.

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid interacts with its target proteins can provide valuable insights into its therapeutic effects and help guide the design of more potent derivatives.

The development of computational models and high-throughput screening techniques has also accelerated the discovery process for new drug candidates based on this scaffold. These tools allow researchers to rapidly evaluate large libraries of compounds and identify those with the most promising biological activity.

In conclusion, represents a significant advancement in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an important role in future therapeutic strategies.